![molecular formula C17H16N2O6S B2514365 3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one CAS No. 1797277-39-4](/img/structure/B2514365.png)
3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C17H16N2O6S and its molecular weight is 376.38. The purity is usually 95%.
BenchChem offers high-quality 3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anticancer Agents : Research suggests that derivatives of this compound possess potential anticancer activity. Their ability to inhibit specific enzymes or pathways involved in cancer cell growth makes them promising candidates for drug development .
- Anti-inflammatory Properties : Some derivatives exhibit anti-inflammatory effects, which could be valuable in treating inflammatory diseases .
- Antimicrobial Activity : Investigations indicate that certain derivatives have antimicrobial properties, making them relevant for combating bacterial and fungal infections .
- Polymer Synthesis : Furan derivatives serve as building blocks for polymers. They contribute to the development of sustainable materials, such as furanic-based bioplastics and rigid foams .
- Reactive Hotmelt Adhesives : Furan-functionalized polyesters and polyurethanes find applications in thermally reversible reactive hotmelt adhesives .
- Wood Adhesives and Bioadhesives : Furanic-derived wood adhesives offer eco-friendly alternatives for bonding wood surfaces .
- Catalytic Reactions : Researchers explore enantioselective reactions using biomass-derived furans. These reactions can lead to valuable chiral compounds .
- Density Functional Theory (DFT) : Computational studies investigate the compound’s electronic structure and reactivity, aiding in the design of novel derivatives .
- Electrocatalytic Conversion : Furan compounds, including derivatives of this compound, can be electrochemically converted using renewable electricity. This process holds promise for sustainable energy storage and conversion .
Pharmaceuticals and Medicinal Chemistry
Materials Science and Polymers
Chemical Synthesis and Catalysis
Renewable Energy and Electrochemistry
properties
IUPAC Name |
3-[2-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O6S/c20-16(10-19-14-5-1-2-6-15(14)25-17(19)21)18-8-13(9-18)26(22,23)11-12-4-3-7-24-12/h1-7,13H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHQLCCVJGBKWLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CN2C3=CC=CC=C3OC2=O)S(=O)(=O)CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.